Cas no 81366-75-8 (Adenosine,3'-O-[(4-methoxyphenyl)methyl]- (9CI))

• Product Name: Adenosine,3'-O-[(4-methoxyphenyl)methyl]- (9CI)
• CAS No: 81366-75-8
• MF: C₁₈H₂₁N₅O₅
• MW: 387.389843702316
• CID: 731486
• Update Time: 2024-02-04

Adenosine,3'-O-[(4-methoxyphenyl)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,3'-O-[(4-methoxyphenyl)methyl]- (9CI)

• Inchi： 1S/C18H21N5O5/c1-26-11-4-2-10(3-5-11)7-27-15-12(6-24)28-18(14(15)25)23-9-22-13-16(19)20-8-21-17(13)23/h2-5,8-9,12,14-15,18,24-25H,6-7H2,1H3,(H2,19,20,21)/t12-,14-,15-,18-/m1/s1
• InChI Key： TUTLIZITRMOVIK-SCFUHWHPSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3=C(C(=NC=N3)N)N=C2)[C@H](O)[C@@H]1OCC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 387.154
• Monoisotopic Mass: 387.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4

Experimental Properties

• Density: 1.59
• Boiling Point: 702.1°Cat760mmHg
• Flash Point: 378.4°C
• Refractive Index: 1.72
• PSA: 137.77000
• LogP: 0.83430